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Introduction

Recent scientific literature describes two distinct compounds referred to as H3B-968: a potent,
covalent inhibitor of Werner syndrome (WRN) helicase and a modulator of the SF3b
spliceosome complex, the latter of which is more commonly referred to as H3B-8800.
Additionally, a glutaminase inhibitor, Compound 968, shares a similar numerical designation. To
ensure clarity and accuracy for researchers, this document provides detailed application notes
and protocols for cell-based assays related to the WRN inhibitor H3B-968 and the SF3b
modulator H3B-8800.

Part 1: H3B-968, the WRN Helicase Inhibitor

H3B-968 is an ATP-competitive inhibitor of Werner syndrome protein (WRN), a multifunctional
enzyme with helicase, ATPase, and exonuclease activities crucial for DNA repair and
maintenance.[1] It acts through covalent modification of the C727 residue on the WRN protein,
leading to the loss of its helicase activity.[1] This inhibition has shown synthetic lethal effects in
cancers with microsatellite instability (MSI-H), making it a promising therapeutic target.[2]

Data Presentation: Quantitative Analysis of H3B-968
Activity
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Parameter Value Assay Type Reference
WRN Helicase

IC50 ~10 nM o [1][2]
Inhibition

IC50 13 nM DNA Unwinding Assay  [3]

IC50 41 nM ADP-Glo Assay [3]
Isothermal Titration

KD 40 nM Calorimetry (for H3B- [2][3]
960)
Enzyme Kinetics (for

Kl 32nM [2][3]

H3B-960)

Signaling Pathway and Mechanism of Action

The primary mechanism of H3B-968 involves the covalent inhibition of WRN helicase, which

plays a critical role in DNA repair pathways, particularly in the context of microsatellite

instability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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